Cas no 85368-92-9 (Ethyl 7-amino-4-hydroxyquinoline-3-carboxylate)

• Product Name: Ethyl 7-amino-4-hydroxyquinoline-3-carboxylate
• CAS No: 85368-92-9
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 707917
• Update Time: 2026-04-29

Ethyl 7-amino-4-hydroxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-amino-4-hydroxyquinoline-3-carboxylate
• 3-Quinolinecarboxylicacid, 7-amino-4-hydroxy-, ethyl ester
• 7-amino-4-hydroxy-3-Quinolinecarboxylic acid ethyl ester
• ethyl 7-amino-4-oxo-1H-quinoline-3-carboxylate
• 4-Hydroxy-7-aminoquinoline-3-carboxylic acid ethyl ester
• 7-Amino-4-hydroxychinolin-3-carbonsaeureethylester

• Inchi： InChI=1S/C12H12N2O3/c1-2-17-12(16)9-6-14-10-5-7(13)3-4-8(10)11(9)15/h3-6H,2,13H2,1H3,(H,14,15)
• InChI Key： ONVZRNAYLFUIPQ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CNC2=C(C=CC(=C2)N)C1=O

Computed Properties

• Exact Mass: 232.08500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 85.44000
• LogP: 2.28050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on Ethyl 7-amino-4-hydroxyquinoline-3-carboxylate

Ethyl 7-amino-4-hydroxyquinoline-3-carboxylate (CAS No. 85368-92-9): A Comprehensive Overview

Ethyl 7-amino-4-hydroxyquinoline-3-carboxylate, identified by its CAS number 85368-92-9, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic molecule has garnered considerable attention due to its versatile applications and structural properties. The compound's unique framework, featuring both amino and hydroxyl functional groups, makes it a valuable candidate for various synthetic and therapeutic purposes.

The< strong>Ethyl 7-amino-4-hydroxyquinoline-3-carboxylate molecule belongs to the quinoline class of compounds, which are well-documented for their biological activities. Quinolines and their derivatives have been extensively studied for their potential in treating a wide range of diseases, including infections, cancer, and neurological disorders. The presence of both an amino group at the 7-position and a hydroxyl group at the 4-position enhances the compound's reactivity and functionality, making it a promising intermediate in drug development.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>Ethyl 7-amino-4-hydroxyquinoline-3-carboxylate in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with enhanced efficacy and reduced side effects. For instance, studies have demonstrated its role in creating derivatives that exhibit potent antimicrobial properties. This has been particularly relevant in the context of rising antibiotic resistance, where innovative compounds are urgently needed.

The< strong>Ethyl 7-amino-4-hydroxyquinoline-3-carboxylate derivative has also shown promise in the field of anticancer research. Its ability to interact with biological targets such as enzymes and receptors has been exploited to design molecules that can inhibit tumor growth. Preliminary clinical trials have indicated that certain derivatives of this compound exhibit significant cytotoxic effects on cancer cells while maintaining relatively low toxicity on healthy cells. This selective toxicity is a critical factor in developing effective anticancer therapies.

In addition to its pharmaceutical applications, Ethyl 7-amino-4-hydroxyquinoline-3-carboxylate has found utility in chemical synthesis. Its versatile structure allows for modifications at multiple sites, enabling the creation of a diverse array of derivatives with tailored properties. These derivatives can serve as building blocks for more complex molecules, facilitating the development of new materials and chemicals. The compound's stability under various reaction conditions further enhances its appeal as a synthetic intermediate.

The< strong>Ethyl 7-amino-4-hydroxyquinoline-3-carboxylate molecule's interaction with biological systems has also been explored in terms of its potential role as a chelating agent. Quinoline derivatives are known for their ability to bind metal ions, which has implications in treating metal poisoning and developing metal-based drugs. Research is ongoing to optimize the chelating properties of this compound for therapeutic use. The ability to selectively bind specific metals could open new avenues in treating metal-related disorders.

The synthesis of< strong>Ethyl 7-amino-4-hydroxyquinoline-3-carboxylate involves multi-step organic reactions that highlight its complexity and synthetic challenge. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as catalytic hydrogenation, nucleophilic substitution, and condensation reactions are commonly used in its preparation. These synthetic strategies not only provide insights into the compound's structure but also contribute to the broader field of organic chemistry.

The< strong>Ethyl 7-amino-4-hydroxyquinoline-3-carboxylate derivative's pharmacokinetic properties have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for determining optimal dosages and delivery methods for therapeutic applications. Preliminary data suggest that the compound exhibits moderate bioavailability and rapid clearance from the body, which may influence its clinical efficacy. Further research is needed to refine these profiles and enhance its pharmacological potential.

The future prospects of< strong>Ethyl 7-amino-4-hydroxyquinoline-3-carboxylate are promising, with ongoing research aiming to uncover new applications and improve existing ones. Innovations in computational chemistry and high-throughput screening are expected to accelerate the discovery of novel derivatives with improved properties. Collaborative efforts between academia and industry will be essential in translating laboratory findings into practical therapeutic solutions.

In conclusion, Ethyl 7-amino-4-hydroxyquinoline-3-carboxylate (CAS No. 85368-92-9) is a multifaceted compound with significant potential in pharmaceuticals, chemical synthesis, and material science. Its unique structural features and biological activities make it a valuable asset in drug development efforts aimed at treating various diseases. As research continues to evolve, this compound is poised to play an increasingly important role in advancing medical science.